6-fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one

• IUPAC Name: 6-fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one
• InChI: InChI=1S/C10H10FNO/c11-8-4-2-5-9-7(8)3-1-6-10(13)12-9/h2,4-5H,1,3,6H2,(H,12,13)
• InChI Key: OISQPDAXCFWYTC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC=C2F)NC(=O)C1
• Molecular Formula: C10H10FNO
• DSSTOX Substance ID: DTXSID00597501
• Molecular Weight: 179.19 g/mol
• CAS RN: 145485-58-1

Description

6-fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one, or 6-F-DHB, is a novel organic compound that has been studied extensively due to its potential applications in scientific research and laboratory experiments. 6-F-DHB is a derivative of the benzazepine family and has a wide range of biological activities, including anti-inflammatory, anticonvulsant, and analgesic effects. In addition, 6-F-DHB has been found to have a variety of biochemical and physiological effects, as well as potential therapeutic applications.

Scientific Research Applications

Overview of 6-fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one Applications

6-fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is a compound of interest in various scientific and pharmaceutical research areas. Its applications range from its use in the development of new therapeutic agents, understanding its chemistry and biological interactions, to its role in drug discovery processes. This review will focus on summarizing the relevant scientific research findings related to this compound, adhering to the specified requirements of excluding information related to drug use, dosage, and side effects.

Synthesis and Chemical Properties

Research has focused on the synthetic utilities of o-phenylenediamines, showcasing approaches for the synthesis of benzimidazoles, quinoxalines, and benzo[1,5]diazepines, highlighting the versatility and potential applications of compounds like 6-fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one in medicinal chemistry and drug design (Ibrahim, 2011).

Pharmacological and Therapeutic Implications

A review on the synthesis, reactions, and biological properties of seven-membered heterocyclic compounds, including azepine, azepane, and azepinone, has highlighted their significant pharmacological and therapeutic implications. This includes their potential in the development of novel therapeutic agents, demonstrating the importance of research on compounds like 6-fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (Kaur, Garg, Malhi, & Sohal, 2021).

Drug Discovery and Development

The pharmaceutical significance of azepane-based motifs for drug discovery has been critically reviewed, showing that azepane-based compounds exhibit a variety of pharmacological properties. Their structural diversity makes them useful for discovering new therapeutic agents, underscoring the role of research on compounds like 6-fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one in identifying less toxic, low-cost, and highly active analogs (Zha, Rakesh, Manukumar, Shantharam, & Long, 2019).